Cas no 2170826-58-9 (3-Iodo-1H-indole-7-carbonitrile)

• Product Name: 3-Iodo-1H-indole-7-carbonitrile
• CAS No: 2170826-58-9
• MF: C₉H₅IN₂
• MW: 268.05387377739
• MDL: MFCD31672840
• CID: 5325049
• PubChem ID: 69645565
• Update Time: 2024-03-01

3-Iodo-1H-indole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-indole-7-carbonitrile

• MDL： MFCD31672840
• Inchi： 1S/C9H5IN2/c10-8-5-12-9-6(4-11)2-1-3-7(8)9/h1-3,5,12H
• InChI Key： UKENBFMERQCASF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C#N)C(I)=C1

Computed Properties

• Exact Mass: 267.94975g/mol
• Monoisotopic Mass: 267.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.6Ų